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Compound Name: DC41

Cat. No.: B10752972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the detection of DEAD-box helicase 41

(DDX41) protein in leukemia cell lines by Western blotting. This document includes a summary

of quantitative data, a step-by-step experimental protocol, and diagrams illustrating the

experimental workflow and the DDX41 signaling pathway.

Introduction
DDX41 is a DEAD-box RNA helicase that plays a crucial role in several cellular processes,

including pre-mRNA splicing, ribosome biogenesis, and the innate immune response.[1]

Germline and somatic mutations in the DDX41 gene have been identified as significant

contributors to the development of myeloid neoplasms, including myelodysplastic syndromes

(MDS) and acute myeloid leukemia (AML).[2][3] Therefore, the accurate detection and

quantification of DDX41 protein expression in leukemia cells are critical for both basic research

and the development of targeted therapies. Western blotting is a widely used technique for this

purpose.

Data Presentation
The following table summarizes the key quantitative parameters for performing a successful

DDX41 Western blot, based on manufacturer recommendations and literature.
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Parameter
Recommended
Range/Value

Notes

Primary Antibody Dilution
1:500 - 1:1000 (ug/mL

equivalent: 0.04-0.4 µg/mL)

Optimal dilution should be

determined empirically. Start

with 1:700 or 1:1000.[4][5][6]

Secondary Antibody Dilution 1:10,000
For HRP-conjugated

secondary antibodies.[4]

Protein Loading Amount 20-30 µg per lane

Can be adjusted based on

DDX41 expression level in the

specific cell line.

SDS-PAGE Gel 10% Acrylamide
Provides good resolution for

DDX41 (approx. 70 kDa).[7]

Blocking Time 1-2 hours at room temperature

Primary Antibody Incubation Overnight at 4°C

Secondary Antibody Incubation 1 hour at room temperature

Experimental Workflow
The overall workflow for DDX41 Western blotting is depicted in the following diagram.
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Sample Preparation

Electrophoresis and Transfer

Immunodetection

Signal Detection and Analysis

Leukemia Cell Culture
(e.g., MOLM13, K562, THP-1)

Cell Lysis in RIPA Buffer

Protein Quantification (BCA Assay)

Sample Denaturation

SDS-PAGE (10% Gel)

Load Samples

Transfer to PVDF Membrane

Blocking (5% Non-fat Milk)

Primary Antibody Incubation
(anti-DDX41)

Secondary Antibody Incubation
(HRP-conjugated)

Chemiluminescent Detection

Image Acquisition and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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